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Compound of Interest

Compound Name: 1-Chloro-2-methylcyclohexene

Cat. No.: B095601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for 1-Chloro-2-
methylcyclohexene, a valuable intermediate in organic synthesis. The document details
established methodologies, presents available quantitative data, and includes visualizations of
the synthetic pathways.

Core Synthetic Pathways

The synthesis of 1-Chloro-2-methylcyclohexene can be primarily achieved through two main
strategies: the dehydrochlorination of a dichlorinated precursor and the chlorination-elimination
of a ketone.

Dehydrochlorination of trans-1,2-Dichloro-1-
methylcyclohexane

A key method for the synthesis of 1-Chloro-2-methylcyclohexene involves the elimination of
hydrogen chloride from trans-1,2-dichloro-1-methylcyclohexane. This reaction directly yields
the desired vinylic chloride.

Reaction Scheme:
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1-Chloro-2-methylcyclohexene

Caption: Dehydrochlorination of trans-1,2-Dichloro-1-methylcyclohexane.

A reported synthesis using a solution of ammonia, sodium, and ferric nitrate provides 1-Chloro-
2-methylcyclohexene with a respectable yield.[1]

Synthesis from 2-Methylcyclohexanone

An alternative and common approach begins with the readily available 2-methylcyclohexanone.
This multi-step synthesis involves the formation of an a-chloro ketone intermediate, followed by
dehydrochlorination to introduce the double bond.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095601#literature-review-on-1-chloro-2-
methylcyclohexene-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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